5-Aminoisoxazole-3-carboxylic acid

• IUPAC Name: 5-amino-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C4H4N2O3/c5-3-1-2(4(7)8)6-9-3/h1H,5H2,(H,7,8)
• InChI Key: XDDDRFAOBOUIGS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1C(=O)O)N
• Molecular Formula: C4H4N2O3
• DSSTOX Substance ID: DTXSID60599728
• Molecular Weight: 128.09 g/mol
• CAS RN: 1367940-06-4

Description

5-Aminoisoxazole-3-carboxylic acid (AICA) is an organic compound that belongs to the isoxazole family. It is a heterocyclic compound containing both nitrogen and oxygen atoms in its ring structure. AICA has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology.

Scientific Research Applications

Synthesis and Chemical Reactions

5-Aminoisoxazole-3-carboxylic acid and its derivatives have been extensively explored in chemical synthesis. For instance, 5-Amino-3-trifluoromethylisoxazole- and -pyrazole-4-carboxylic acids have been synthesized through reactions with cyanoacetic acid derivatives. These compounds show interesting reactions with electrophiles, leading to various diacylated and cyclized products (Tanaka et al., 1986). Additionally, 5-aminoisoxazoles have been used in the synthesis of novel compounds with potential antimitotic activity, as demonstrated by the preparation of 5-aminoisoxazoles bearing alkoxyaryl moieties (Vasilenko et al., 2017).

Catalysis and Domino Transformations

5-Aminoisoxazole-3-carboxylic acid derivatives have been utilizedin catalytic and domino transformations. For example, 5-alkoxy- or 5-aminoisoxazoles, under metal relay catalysis, react with 1,3-diketones to yield 4-acylpyrrole-2-carboxylic acid derivatives. This reaction demonstrates the utility of 5-aminoisoxazoles in complex chemical transformations, leading to pyrrole-2,4-dicarboxylic acid derivatives (Galenko et al., 2015).

Medicinal Chemistry and Immunological Activity

In the field of medicinal chemistry, 5-aminoisoxazole-3-carboxylic acid derivatives have shown potential. Notably, derivatives such as 5-amino-3-methylisoxazole-4-carboxylic acid amides and ureilenes, synthesized from 5-amino-3-methylisoxazole-4-carbonyl azide, have been investigated for their immunotropic activity, demonstrating suppressory activities in various immunological tests (Ryng et al., 1999).

Structural Studies and Computational Analysis

The structural and theoretical aspects of 5-aminoisoxazole-3-carboxylic acid derivatives have been explored through experimental and computational studies. For example, 5-amino-3-methylisoxazole-4-carboxylic acid N-(2,4,6-trimethylpyridinium)amide chlorate(VII) salt has been studied, revealing insights into its synthesis, crystallographic structure, and quantum-chemical properties (Jezierska et al., 2003).